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Introduction
2-Chloro-4-iodobenzaldehyde is a di-halogenated aromatic aldehyde that serves as a highly

versatile and valuable intermediate in modern organic synthesis. Its unique structural

arrangement, featuring a reactive aldehyde group and two different halogen atoms on the

benzene ring, offers chemists a powerful tool for constructing complex molecular architectures.

The chlorine at the 2-position and the iodine at the 4-position provide distinct reactivity profiles,

enabling selective and sequential functionalization. This guide provides an in-depth analysis of

the chemical properties, spectroscopic characteristics, synthesis, reactivity, and applications of

2-Chloro-4-iodobenzaldehyde, tailored for researchers, scientists, and professionals in drug

development and material science.
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2-Chloro-4-iodobenzaldehyde presents as a pale yellow to off-white crystalline solid at room

temperature.[1] The presence of both a chloro and a bulky iodo group, along with the polar

aldehyde function, governs its physical properties and intermolecular interactions in the solid

state.

Core Chemical Data
Property Value Source(s)

CAS Number 1260810-79-4 [1][2]

Molecular Formula C₇H₄ClIO [1][3]

Molecular Weight 266.46 g/mol [1][2]

IUPAC Name 2-chloro-4-iodobenzaldehyde [1]

Appearance
Pale yellow to off-white

crystalline solid
[1]

Purity Typically ≥95% [2]

Canonical SMILES C1=CC(=C(C=C1I)Cl)C=O [1][3]

InChI Key
DYBKHUOGPLCQLA-

UHFFFAOYSA-N
[1][3]

Structural Analysis & Molecular Geometry
The molecule consists of a benzene ring substituted with an aldehyde group, a chlorine atom at

the ortho position, and an iodine atom at the para position relative to the chlorine. The aldehyde

group is largely coplanar with the aromatic ring, which maximizes conjugative stabilization.[1]

The electron-withdrawing nature of the aldehyde group and both halogen substituents

deactivates the aromatic ring towards electrophilic substitution but enhances its susceptibility to

nucleophilic attack.

The carbon-iodine bond is significantly longer and weaker than the carbon-chlorine bond,

making it the primary site for oxidative addition in palladium-catalyzed cross-coupling reactions.

[4] This differential reactivity is a cornerstone of its synthetic utility.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b1371491/docs?utm_src=pdf-body#2-chloro-4-iodobenzaldehyde-chemical-properties
https://www.smolecule.com/products/s807093
https://www.smolecule.com/products/s807093
https://store.apolloscientific.co.uk/product/2-chloro-4-iodobenzaldehyde
https://www.smolecule.com/products/s807093
https://pubchemlite.lcsb.uni.lu/e/compound/23463559
https://www.smolecule.com/products/s807093
https://store.apolloscientific.co.uk/product/2-chloro-4-iodobenzaldehyde
https://www.smolecule.com/products/s807093
https://www.smolecule.com/products/s807093
https://store.apolloscientific.co.uk/product/2-chloro-4-iodobenzaldehyde
https://www.smolecule.com/products/s807093
https://pubchemlite.lcsb.uni.lu/e/compound/23463559
https://www.smolecule.com/products/s807093
https://pubchemlite.lcsb.uni.lu/e/compound/23463559
https://www.smolecule.com/products/s807093
https://www.benchchem.com/product/b3246273
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1371491?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solubility Profile
Due to its halogenated aromatic structure, 2-Chloro-4-iodobenzaldehyde has limited solubility

in water.[1] It exhibits good solubility in common organic solvents such as ethers, chlorinated

solvents (e.g., dichloromethane), and ethyl acetate, which is consistent with its use in organic

synthesis.[1]

Spectroscopic Characterization
Spectroscopic analysis provides definitive structural confirmation of 2-Chloro-4-
iodobenzaldehyde.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is highly characteristic. The aldehyde proton (CHO) is

expected to appear as a singlet in the highly deshielded region, typically around δ 10.4 ppm.

[1] The aromatic protons will display a predictable splitting pattern based on their positions

and coupling constants.

¹³C NMR: The carbon spectrum will show a distinctive peak for the carbonyl carbon of the

aldehyde group above 185 ppm. Aromatic carbons will appear in the typical range of δ 120-

145 ppm, with carbons bonded to halogens showing characteristic shifts.

Infrared (IR) Spectroscopy
The IR spectrum provides clear evidence of the key functional groups. A strong, sharp

absorption band is observed for the aldehyde carbonyl (C=O) stretch, typically in the range of

1680-1700 cm⁻¹.[1] Aromatic C-C stretching vibrations are visible in the 1400-1600 cm⁻¹

region.[1]

Mass Spectrometry (MS)
Mass spectrometry confirms the molecular weight of the compound. The molecular ion peak

[M]⁺ is observed at an m/z of approximately 266, corresponding to the molecular formula

C₇H₄ClIO.[1] Characteristic fragmentation patterns include the loss of the aldehyde hydrogen,

followed by the loss of carbon monoxide to form a substituted benzyl cation.[1]
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Synthesis and Purification
The synthesis of 2-Chloro-4-iodobenzaldehyde is typically achieved through a multi-step

sequence involving regioselective halogenation.

Synthetic Pathway Overview
A common and logical approach involves the sequential halogenation of a suitable starting

material. For instance, one could start with 4-iodobenzaldehyde and introduce the chlorine

atom, or begin with 2-chlorobenzaldehyde and perform a regioselective iodination. The latter is

often preferred for controlling regiochemistry.

Synthetic Protocol

2-Chlorobenzaldehyde

Electrophilic Aromatic
Iodination

Substrate

N-Iodosuccinimide (NIS)
p-Toluenesulfonic acid (p-TsOH)

Reagents

2-Chloro-4-iodobenzaldehyde
Crude Product Column Chromatography

or Recrystallization Pure Product

Click to download full resolution via product page

Caption: A typical workflow for the synthesis of 2-Chloro-4-iodobenzaldehyde.

Experimental Protocol: Regioselective Iodination
This protocol describes the iodination of 2-chlorobenzaldehyde. The ortho- and para-directing

effect of the chlorine atom, combined with the deactivating effect of the aldehyde group, favors

iodination at the 4-position.

Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser,

dissolve 2-chlorobenzaldehyde (1.0 eq.) in a suitable solvent such as acetonitrile or

dichloromethane.
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Reagent Addition: Add N-iodosuccinimide (NIS) (1.1 eq.) to the solution.

Catalysis: Add a catalytic amount of an acid catalyst, such as p-toluenesulfonic acid (p-

TsOH) (0.1 eq.).[1]

Reaction: Stir the mixture at room temperature or with gentle heating (e.g., 40-50 °C) and

monitor the reaction progress using Thin Layer Chromatography (TLC).

Workup: Once the starting material is consumed, cool the reaction mixture. Quench the

reaction by adding an aqueous solution of sodium thiosulfate to remove any unreacted

iodine.

Extraction: Extract the product into an organic solvent like ethyl acetate. Wash the organic

layer with saturated brine, dry it over anhydrous sodium sulfate, and filter.[5]

Purification: Concentrate the organic solution under reduced pressure. The crude product is

then purified by either recrystallization from a suitable solvent system (e.g., ethanol/water) or

by column chromatography on silica gel to yield pure 2-Chloro-4-iodobenzaldehyde.[1]

Reactivity and Key Chemical Transformations
The synthetic power of 2-Chloro-4-iodobenzaldehyde lies in the orthogonal reactivity of its

functional groups.
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Aldehyde Reactions Aromatic Ring Reactions

2-Chloro-4-iodobenzaldehyde

Oxidation
(e.g., H₂O₂/Se catalyst)

[O]

Reduction
(e.g., NaBH₄)

[H]

Condensation
(e.g., with amines)

R-NH₂

Suzuki Coupling
(Boronic Acid, Pd catalyst)

R-B(OH)₂

Stille Coupling
(Organostannane, Pd catalyst)

R-Sn(Bu)₃

2-Chloro-4-iodobenzoic acid (2-Chloro-4-iodophenyl)methanol Schiff Base / Imine Biaryl or
Alkylated/Alkynylated Product

Click to download full resolution via product page

Caption: Key reaction pathways for 2-Chloro-4-iodobenzaldehyde.

Reactions of the Aldehyde Group
Oxidation: The aldehyde can be easily oxidized to the corresponding carboxylic acid, 2-

chloro-4-iodobenzoic acid, using various oxidizing agents. Modern, greener methods may

employ selenium catalysts with hydrogen peroxide.[4]

Reduction: The aldehyde is readily reduced to the primary alcohol, (2-chloro-4-

iodophenyl)methanol, using mild reducing agents like sodium borohydride.[4]

Condensation Reactions: It undergoes condensation with primary amines to form Schiff

bases (imines), a fundamental transformation in the synthesis of various heterocyclic

compounds and ligands.[6]

Reactions of the Halogenated Ring
The C-I bond is the most reactive site for cross-coupling reactions due to its lower bond

dissociation energy compared to the C-Cl bond. This allows for selective functionalization.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1371491/docs?utm_src=pdf-body-img#2-chloro-4-iodobenzaldehyde-chemical-properties
https://www.benchchem.com/product/b1371491/docs?utm_src=pdf-body#2-chloro-4-iodobenzaldehyde-chemical-properties
https://www.benchchem.com/product/b3246273
https://www.benchchem.com/product/b3246273
https://ojs.wiserpub.com/index.php/FCE/article/download/4858/2406/46413
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1371491?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Palladium-Catalyzed Cross-Coupling: 2-Chloro-4-iodobenzaldehyde is an excellent

substrate for reactions like Suzuki and Stille couplings.[4] This enables the introduction of

aryl, alkyl, or vinyl groups at the 4-position while leaving the chlorine atom at the 2-position

intact for subsequent transformations. This stepwise functionalization is a key advantage for

building molecular complexity.

Applications in Research and Drug Development
The unique reactivity profile of 2-Chloro-4-iodobenzaldehyde makes it a valuable precursor in

several high-value research areas.

Pharmaceutical Synthesis: It serves as a key building block for synthesizing complex organic

molecules with potential biological activity.[1] The presence of halogens can significantly

influence a molecule's pharmacokinetic properties, such as lipophilicity and metabolic

stability.

Material Science: The compound can be used to prepare functionalized polymers and

materials with tailored electronic or optical properties.[1] For example, it can be incorporated

into metal-organic frameworks (MOFs) where the halogen atoms can act as binding sites or

be used for post-synthetic modification.[4]

Agrochemicals: It is an important intermediate in the development of new pesticides and

herbicides.[1]

Safety, Handling, and Storage
As with all halogenated aromatic compounds, proper safety precautions are essential when

handling 2-Chloro-4-iodobenzaldehyde.

Hazard Identification
GHS Hazard Statements: The compound is classified as harmful if swallowed, in contact with

skin, or if inhaled.[2] It causes skin irritation and serious eye irritation, and may cause

respiratory irritation.[2]

Pictograms: The primary hazard pictogram is the irritant symbol (exclamation mark).[1]
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Recommended Handling and Storage
Personal Protective Equipment (PPE): Wear protective gloves, safety goggles with side

shields, and a lab coat. Handle in a well-ventilated area or a chemical fume hood.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Some

related compounds are noted as being air-sensitive, so storage under an inert atmosphere

(e.g., nitrogen or argon) is recommended to prevent oxidation of the aldehyde group.[7]

Disposal: Dispose of waste materials in accordance with local, state, and federal regulations.

Avoid release to the environment.[8]

Conclusion
2-Chloro-4-iodobenzaldehyde is a strategically important synthetic intermediate whose value

is derived from the orthogonal reactivity of its aldehyde and di-halogenated aromatic

functionalities. Its ability to undergo selective transformations at the aldehyde group and the

carbon-iodine bond makes it a powerful tool for the systematic construction of complex,

functionalized molecules. For researchers in drug discovery, agrochemicals, and material

science, a thorough understanding of its properties and reactivity is key to unlocking its full

synthetic potential.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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